Cas no 2763756-11-0 (Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1))

• Product Name: Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1)
• CAS No: 2763756-11-0
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 5548207
• Update Time: 2025-07-20

Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1)

• Inchi： 1S/C13H17N.ClH/c1-2-4-11(5-3-1)13(7-8-13)12-6-9-14-10-12;/h1-5,12,14H,6-10H2;1H
• InChI Key： BXUZREONDICKRJ-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)(C2CNCC2)CC1.Cl

Additional information on Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1)

Research Brief on Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) (CAS: 2763756-11-0)

Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) (CAS: 2763756-11-0) is a novel chemical compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine scaffold and phenylcyclopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) involves a multi-step process that includes the cyclopropanation of phenyl-substituted alkenes followed by the introduction of the pyrrolidine ring. The hydrochloride salt form enhances its solubility and stability, making it more suitable for biological studies. Researchers have optimized the synthetic route to improve yield and purity, which is critical for further pharmacological evaluations.

Pharmacological studies have revealed that this compound exhibits significant activity as a modulator of certain neurotransmitter receptors, particularly those involved in the central nervous system (CNS). Preliminary in vitro assays indicate that it has a high affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological and psychiatric disorders such as depression, anxiety, and Parkinson's disease. However, further in vivo studies are required to confirm these findings and assess its safety profile.

In addition to its CNS activity, Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) has also been investigated for its anti-inflammatory and antimicrobial properties. Recent studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines in macrophage cells, indicating potential use in inflammatory diseases. Moreover, its antimicrobial activity against certain Gram-positive bacteria has been observed, although the mechanism of action remains to be fully elucidated.

The compound's unique structural features, including the rigid cyclopropyl ring and the flexible pyrrolidine moiety, make it an interesting candidate for structure-activity relationship (SAR) studies. Researchers are exploring modifications to the phenyl and pyrrolidine groups to enhance its pharmacological properties and reduce potential side effects. Computational modeling and molecular docking studies are being employed to predict its binding modes and optimize its interaction with target proteins.

Despite its promising potential, several challenges remain in the development of Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) as a therapeutic agent. These include improving its bioavailability, reducing metabolic instability, and minimizing off-target effects. Current research is focused on addressing these issues through chemical modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development.

In conclusion, Pyrrolidine, 3-(1-phenylcyclopropyl)-, hydrochloride (1:1) (CAS: 2763756-11-0) represents a promising compound with diverse pharmacological activities. Its unique structure and biological effects make it a valuable candidate for further research in drug discovery. Continued studies will be essential to fully understand its therapeutic potential and translate these findings into clinical applications.